Cas no 568-63-8 (2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-benzoicacid disodiumsalt)

2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-benzoicacid disodiumsalt Properties

Names and Identifiers

• Erythrosine B
• Erythrosin B
• Erythrosin B sodium salt
• Acid Red 51
• ERYTHROSINE sodium salt, INDICATOR
• DIANTHIN B
• EOSIN IODO
• EOSIN J
• Ethyl chloroacetate
• FD and C Red No. 3
• FDC red no. 3
• Food Red No. 3
• IODEOSIN B
• IODOEOSIN
• PYROSIN B
• Tif na
• C.I. 45430
• Food Red 14
• Acid Red 5 sodium salt
• 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-benzoic acid disodium salt
• Disodium;2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic acid;2-(2,4,5,7-tetraiodo-3-oxido-
• 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)-benzoicacid disodiumsalt
• disodium 2-(2,4,5,7-tetraiodo-3-oxido-6-oxoxanthen-9-yl)benzoate
• CCG-213542
• NS00086102
• BENZOIC ACID, 2-(6-HYDROXY-2,4,5,7-TETRAIODO-3-OXO-3H-XANTHEN-9-YL)-, SODIUM SALT (1:2)
• ACID RED 51 (ERYTHROSIN B C.I. 45430)
• Disodium 2-(2,4,5,7-tetraiodo-3-oxido-6-oxoxanthen-9-yl) benzoate
• SCHEMBL22294
• AKOS015903534
• 2',4',5',7'-Tetraiodofluorescein disodium salt
• disodium 2-(2,4,5,7-tetraiodo-6-oxido-3-oxo-3H-xanthen-9-yl)benzoate
• disodium;2-(2,4,5,7-tetraiodo-3-oxido-6-oxoxanthen-9-yl)benzoate
• NSC-36685
• FS-7335
• ERYTHROSINE [MI]
• CHEBI:61000
• 568-63-8
• CHEMBL2028187
• (6E)-8-Methyl-6-nonenoic Acid Ethyl Ester-d5
• Erythrosine sodium
• T0557
• Z56758124
• W-107946
• Q27888290
• Erythrosin B sodium salt (C.I. 45430), certified
• DISODIUM SALT OF 2',4',5',7'-TETRAIODOFLUORESCEIN
• Iodoeosine Sodium Salt
• F0139
• AKOS001028625
• HMS3264L03
• disodium 2-(2,4,5,7-tetraiodo-6-oxido-3-oxo-8a,10a-dihydro-3H-xanthen-9-yl)benzoate
• Erythrosin B sodium salt (C.I. 45430)
• IINNWAYUJNWZRM-UHFFFAOYSA-L
• DTXSID901015598
• AT40849
• STL445510
• +Expand

• MDL： MFCD00144257
• InChIKey： DKRYETBOLGDIOK-UHFFFAOYSA-L
• Inchi： 1S/2C20H8I4O5.2Na/c2*21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25;;/h2*1-6,25H,(H,27,28);;/q;;2*+1/p-2
• SMILES： IC1C(=C(C([H])=C2C=1OC1=C(C(C(=C([H])C1=C2C1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H])I)=O)I)I)O[H].IC1C(=C(C([H])=C2C=1OC1=C(C(C(=C([H])C1=C2C1=C([H])C([H])=C([H])C([H])=C1C(=O)[O-])I)=O)I)I)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 879.61900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 879.619
• Heavy Atom Count: 60
• Complexity: 1640
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 173

Experimental Properties

• LogP: 5.49050
• PSA: 93.40000
• Water Partition Coefficient: Soluble in water, glycerin and methanol.
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data available
• Solubility: Soluble in water, soluble in glycerol and ethanol, insoluble in oil
• Sensitiveness: Light Sensitive & Hygroscopic

Related Categories

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• Material Chemicals Colorants and Pigments